Cas no 82501-04-0 ( )

  structure
  structure
Product name: 
CAS No:82501-04-0
MF:C10H6Cl3N5
MW:302.547137737274
CID:987880
PubChem ID:339499

  Chemical and Physical Properties

Names and Identifiers

    • 2-trichloromethyl-5-methyl-1,3,4,6,9b-pentaazaphenalene
    • 82501-04-0
    • MLS003171225
    • NSC-366289
    • SMR001875131
    • CHEMBL4296858
    • NSC366289
    • DTXSID50320922
    •  
    • Inchi: InChI=1S/C10H6Cl3N5/c1-5-14-6-3-2-4-7-16-8(10(11,12)13)17-9(15-5)18(6)7/h2-4H,1H3
    • InChI Key: RIPUPINEUIGYCG-UHFFFAOYSA-N
    • SMILES: CC1=NC2=CC=CC3=NC(=NC(=N1)N32)C(Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 300.968878g/mol
  • Monoisotopic Mass: 300.968878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 604
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.7Ų

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